Cas no 1805405-24-6 (6-Bromo-3-(difluoromethyl)-2-hydroxy-4-methylpyridine)

6-Bromo-3-(difluoromethyl)-2-hydroxy-4-methylpyridine structure
1805405-24-6 structure
Product Name:6-Bromo-3-(difluoromethyl)-2-hydroxy-4-methylpyridine
CAS No:1805405-24-6
MF:C7H6BrF2NO
MW:238.029448032379
CID:4800824
Update Time:2025-09-26

6-Bromo-3-(difluoromethyl)-2-hydroxy-4-methylpyridine Chemical and Physical Properties

Names and Identifiers

    • 6-Bromo-3-(difluoromethyl)-2-hydroxy-4-methylpyridine
    • Inchi: 1S/C7H6BrF2NO/c1-3-2-4(8)11-7(12)5(3)6(9)10/h2,6H,1H3,(H,11,12)
    • InChI Key: GNTBGFSAIDOQOG-UHFFFAOYSA-N
    • SMILES: BrC1=CC(C)=C(C(F)F)C(N1)=O

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 283
  • XLogP3: 1.7
  • Topological Polar Surface Area: 29.1

6-Bromo-3-(difluoromethyl)-2-hydroxy-4-methylpyridine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A024006793-500mg
6-Bromo-3-(difluoromethyl)-2-hydroxy-4-methylpyridine
1805405-24-6 97%
500mg
$1,029.00 2022-04-01
Alichem
A024006793-1g
6-Bromo-3-(difluoromethyl)-2-hydroxy-4-methylpyridine
1805405-24-6 97%
1g
$1,646.40 2022-04-01

Additional information on 6-Bromo-3-(difluoromethyl)-2-hydroxy-4-methylpyridine

Recent Advances in the Study of 6-Bromo-3-(difluoromethyl)-2-hydroxy-4-methylpyridine (CAS: 1805405-24-6)

The compound 6-Bromo-3-(difluoromethyl)-2-hydroxy-4-methylpyridine (CAS: 1805405-24-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its unique bromo-difluoromethyl and hydroxy-methyl substitutions, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, structural characterization, and biological activity, particularly in the context of enzyme inhibition and drug development.

One of the key areas of interest is the role of 6-Bromo-3-(difluoromethyl)-2-hydroxy-4-methylpyridine as a building block in the synthesis of more complex molecules. Researchers have demonstrated its utility in the development of novel kinase inhibitors, which are critical in the treatment of cancers and inflammatory diseases. The presence of the difluoromethyl group enhances the metabolic stability of the compound, while the bromo substitution provides a reactive site for further functionalization, making it a versatile intermediate in medicinal chemistry.

In a recent study published in the Journal of Medicinal Chemistry, scientists explored the inhibitory effects of 6-Bromo-3-(difluoromethyl)-2-hydroxy-4-methylpyridine on a range of protein kinases. The results indicated significant activity against specific kinase targets, with IC50 values in the low micromolar range. These findings suggest that the compound could serve as a lead structure for the development of new kinase inhibitors with improved selectivity and potency.

Another important aspect of the research on 6-Bromo-3-(difluoromethyl)-2-hydroxy-4-methylpyridine is its potential application in agrochemicals. The compound's structural features, particularly the difluoromethyl group, have been linked to enhanced bioactivity in pest control agents. Preliminary studies have shown that derivatives of this compound exhibit strong fungicidal and herbicidal properties, making them candidates for further development in crop protection.

Despite these promising findings, challenges remain in the optimization of 6-Bromo-3-(difluoromethyl)-2-hydroxy-4-methylpyridine for clinical and agricultural use. Issues such as bioavailability, toxicity, and synthetic scalability need to be addressed in future research. However, the compound's unique chemical properties and broad applicability make it a valuable subject of ongoing investigation in both pharmaceutical and agrochemical industries.

In conclusion, 6-Bromo-3-(difluoromethyl)-2-hydroxy-4-methylpyridine (CAS: 1805405-24-6) represents a compelling area of research with significant potential for therapeutic and agrochemical applications. Continued exploration of its chemical and biological properties is expected to yield further insights and innovations in the field.

Recommended suppliers
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Shandong Feiyang Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd